2-(3-methylphenoxy)ethanethioamide
Overview
Description
2-(3-methylphenoxy)ethanethioamide (2-MEPE) is a synthetic compound that has been the subject of increasing scientific research and development in recent years. 2-MEPE is an arylthioamide, a type of amide in which the carbonyl group is replaced by a thioamide. It is a colorless, crystalline solid that is soluble in water, alcohol, and ether. It can be synthesized from 3-methylphenol and ethanethioamide and has been used in a variety of applications, including as a reagent for the synthesis of other compounds and as a catalyst in organic synthesis.
Scientific Research Applications
2-(3-methylphenoxy)ethanethioamide has been the subject of increasing scientific research and development in recent years. It has been used as a reagent for the synthesis of other compounds and as a catalyst in organic synthesis. It has also been used in the synthesis of new drugs and as a potential treatment for cancer and other diseases. Additionally, 2-(3-methylphenoxy)ethanethioamide has been studied for its potential use in the development of new materials for use in electronic devices.
Mechanism of Action
The mechanism of action of 2-(3-methylphenoxy)ethanethioamide is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the synthesis of proteins and other molecules. Additionally, it is thought to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-methylphenoxy)ethanethioamide are not yet fully understood. However, it has been shown to have anti-inflammatory and antioxidant effects in animal studies. Additionally, it has been shown to inhibit the growth of certain types of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-methylphenoxy)ethanethioamide in laboratory experiments include its relatively low toxicity and its ability to be synthesized in a relatively simple two-step process. Additionally, it has been shown to be an effective reagent for the synthesis of other compounds and as a catalyst in organic synthesis. However, there are some limitations to using 2-(3-methylphenoxy)ethanethioamide in laboratory experiments. For example, it has a relatively short shelf life and can be difficult to store.
Future Directions
There are a number of potential future directions for research involving 2-(3-methylphenoxy)ethanethioamide. These include further studies into its potential use as a reagent for the synthesis of other compounds and as a catalyst in organic synthesis; further studies into its potential use as a treatment for cancer and other diseases; and further studies into its potential use in the development of new materials for use in electronic devices. Additionally, further research into its mechanism of action and biochemical and physiological effects could help to further elucidate its potential uses.
Synthesis Methods
2-(3-methylphenoxy)ethanethioamide can be synthesized from 3-methylphenol and ethanethioamide. The synthesis of 2-(3-methylphenoxy)ethanethioamide is a two-step process. In the first step, 3-methylphenol is reacted with ethanethioamide in the presence of a base, such as sodium hydroxide, to form the intermediate compound, 3-methylphenoxyethanethioamide. In the second step, the intermediate compound is heated in the presence of a reducing agent, such as sodium borohydride, to form 2-(3-methylphenoxy)ethanethioamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methylphenoxy)ethanethioamide involves the reaction of 3-methylphenol with ethanethioamide in the presence of a suitable catalyst.", "Starting Materials": [ "3-methylphenol", "ethanethioamide", "catalyst" ], "Reaction": [ "Step 1: Dissolve 3-methylphenol in a suitable solvent such as ethanol.", "Step 2: Add ethanethioamide to the solution and stir the mixture.", "Step 3: Add a suitable catalyst such as sulfuric acid to the mixture and continue stirring.", "Step 4: Heat the mixture under reflux for several hours.", "Step 5: Allow the mixture to cool and then filter the solid product.", "Step 6: Wash the solid product with a suitable solvent such as diethyl ether to remove any impurities.", "Step 7: Dry the product under vacuum to obtain 2-(3-methylphenoxy)ethanethioamide as a white solid." ] } | |
CAS RN |
35370-82-2 |
Product Name |
2-(3-methylphenoxy)ethanethioamide |
Molecular Formula |
C9H11NOS |
Molecular Weight |
181.3 |
Purity |
95 |
Origin of Product |
United States |
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